(7-Phenyl-1,4-thiazepan-4-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone

• IUPAC Name: (3-phenyl-2,1-benzoxazol-5-yl)-(7-phenyl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C25H22N2O2S/c28-25(27-14-13-23(30-16-15-27)18-7-3-1-4-8-18)20-11-12-22-21(17-20)24(29-26-22)19-9-5-2-6-10-19/h1-12,17,23H,13-16H2
• InChI Key: WFMZGZUEJHMAQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5
• Molecular Formula: C25H22N2O2S
• Molecular Weight: 414.5 g/mol

Description

(7-Phenyl-1,4-thiazepan-4-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Antimicrobial and Antitumor Activities

• Synthesis and Antimicrobial Activity : Novel benzofuran-based 1,2,3-triazoles were synthesized, showing high antimicrobial activity. This demonstrates the potential of heterocyclic compounds in combating microbial infections (Sunitha et al., 2017).

• Antitumor Activity : Compounds with structures involving thioxo-1,3,4-thiadiazol and thiazolylidene demonstrated inhibitory effects on a range of cancer cell lines, indicating their potential as cancer therapeutics (Bhole & Bhusari, 2011).

Synthesis and Characterization

• Novel Synthesis Approaches : Research on the synthesis of pyrrolo[1,2-c][1.3]benzodiazepine analogues and other complex molecules underscores the ongoing efforts to develop new therapeutic agents through innovative synthetic routes (Rotas et al., 2011).

• Characterization and Docking Studies : Studies on amino-thiazolyl and thiophenyl methanone derivatives, including their synthesis, spectral characterization, and molecular docking, aim to understand their structural properties and potential biological activities (Shahana & Yardily, 2020).

Anticoronavirus and Antitumoral Activities

• Antiviral and Antitumoral Compounds : Discovery of novel thiadiazine derivatives with promising in vitro activity against coronaviruses and tumors highlights the importance of heterocyclic compounds in developing new treatments for infectious diseases and cancer (Jilloju et al., 2021).

Material Science Applications

• Solid Phase Properties : The excited state properties of a thermally activated delayed fluorescence molecule were studied using quantum mechanics/molecular mechanics (QM/MM) methods, illustrating the application of heterocyclic compounds in material science, particularly in the development of efficient fluorescent materials (Fan et al., 2018).